Cas no 1510320-18-9 (4-1-(aminomethyl)cyclopropyl-3-fluorophenol)

• Product Name: 4-1-(aminomethyl)cyclopropyl-3-fluorophenol
• CAS No: 1510320-18-9
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5895126
• PubChem ID: 83696357
• Update Time: 2025-05-23

4-1-(aminomethyl)cyclopropyl-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)cyclopropyl-3-fluorophenol
• 1510320-18-9
• 4-[1-(aminomethyl)cyclopropyl]-3-fluorophenol
• EN300-1857838

• Inchi： 1S/C10H12FNO/c11-9-5-7(13)1-2-8(9)10(6-12)3-4-10/h1-2,5,13H,3-4,6,12H2
• InChI Key： RCQBLNKMSULDEL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CN)CC1)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-1-(aminomethyl)cyclopropyl-3-fluorophenol

Comprehensive Overview of 4-1-(aminomethyl)cyclopropyl-3-fluorophenol (CAS No. 1510320-18-9)

4-1-(aminomethyl)cyclopropyl-3-fluorophenol (CAS No. 1510320-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyclopropyl ring with an aminomethyl group and a fluorophenol moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic structure could enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 4-1-(aminomethyl)cyclopropyl-3-fluorophenol has surged, driven by their prevalence in FDA-approved drugs and agrochemicals. A 2023 study highlighted that over 30% of newly approved small-molecule drugs contain fluorine atoms, underscoring the importance of such building blocks. This compound’s cyclopropyl group also contributes to ring strain, which can improve pharmacokinetic properties—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a synthetic chemistry perspective, CAS No. 1510320-18-9 poses intriguing challenges and opportunities. Its aminomethyl functionality allows for further derivatization via amide coupling or reductive amination, while the 3-fluorophenol group offers sites for electrophilic aromatic substitution. These features align with trending searches like “fluorophenol synthesis” and “cyclopropylamine applications,” reflecting growing interest in tailored heterocyclic frameworks for high-throughput screening.

Beyond pharmaceuticals, 4-1-(aminomethyl)cyclopropyl-3-fluorophenol has potential in material science, particularly in designing fluorescent probes or polymeric catalysts. Its aromatic fluorine could enhance photostability, a key concern in OLED and sensor technologies. Industry forums frequently discuss such applications, with queries like “fluorophenol in materials” gaining traction on research databases.

Quality control and scalability are critical for CAS No. 1510320-18-9, as impurities can affect downstream reactions. Advanced analytical techniques like HPLC-MS and NMR are essential for characterization—a point emphasized in recent ISO certification guidelines for fine chemicals. This aligns with user searches for “HPLC methods for fluorophenols” and “cyclopropylamine purity standards.”

In summary, 4-1-(aminomethyl)cyclopropyl-3-fluorophenol represents a convergence of fluorine chemistry, strained rings, and functional group diversity—making it a compelling subject for both academic and industrial research. Its relevance to drug development and advanced materials ensures continued exploration, as evidenced by its frequent mention in patent filings and scientific literature.